![molecular formula C10H9NO4S B2511543 3-(1,3-Benzothiazol-2-yl)-2,3-dihydroxypropanoic acid CAS No. 326021-35-6](/img/structure/B2511543.png)
3-(1,3-Benzothiazol-2-yl)-2,3-dihydroxypropanoic acid
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Overview
Description
3-(1,3-Benzothiazol-2-yl)-2,3-dihydroxypropanoic acid, commonly known as BTDHPA, is an organic compound with a unique chemical structure. It is an important intermediate in the synthesis of many pharmaceuticals and has been widely studied for its potential biological applications. BTDHPA has been found to have multiple biochemical and physiological effects, and is being investigated for its potential use in laboratory experiments.
Scientific Research Applications
Chemical Properties and Applications
3-(1,3-Benzothiazol-2-yl)-2,3-dihydroxypropanoic acid is a derivative of benzothiazole, which is known for its varied biological activities. The unique center in the thiazole ring renders benzothiazole derivatives, including this compound, as significant compounds in medicinal and other branches of chemistry. These compounds are known for their spectroscopic properties, structures, magnetic properties, and biological and electrochemical activities (Boča, Jameson, & Linert, 2011).
Biological Activities
Benzothiazole derivatives, including the specific compound , exhibit a wide spectrum of biological activities. They are notably less toxic and have shown enhanced activities in various fields of chemistry. These compounds possess antimicrobial, antiallergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmitic, and anti-cancer properties, making them a significant focus in medicinal chemistry (Bhat & Belagali, 2020).
Therapeutic Potential
The therapeutic potential of benzothiazole derivatives, including this compound, is well-documented, with a broad spectrum of antimicrobial, analgesic, anti-inflammatory, antidiabetic activities, among others. Their structural simplicity and ease of synthesis allow for the development of various chemical libraries, serving significantly in drug discovery and development (Kamal, Mohammed Ali Hussaini Syed, & Shaheer Malik Mohammed, 2015).
Antioxidant Activities
Benzothiazole derivatives also demonstrate notable antioxidant activities. For instance, studies have shown the influence of benzothiazole derivatives on levels of vitamins A, E, C, and malondialdehyde in biological systems, suggesting their role in stress response and regulation of free radicals (Karatas et al., 2005).
Mechanism of Action
are a class of heterocyclic compounds that have been studied for their potential biological activities . They have been found to exhibit a wide range of pharmaceutical activities, including antibacterial and anticonvulsant effects . The exact targets and mode of action can vary depending on the specific benzothiazole compound and its chemical structure .
The synthesis of benzothiazole derivatives often involves reactions with various types of compounds, such as aldehydes, ketones, acids, and acyl chlorides . The resulting benzothiazole compounds can interact with different biochemical pathways, potentially affecting a variety of cellular processes .
The pharmacokinetics of benzothiazole compounds, including their absorption, distribution, metabolism, and excretion (ADME) properties, can also vary widely depending on the specific compound . These properties can influence the bioavailability of the compound, or how much of the compound is able to reach its target site in the body .
The action of benzothiazole compounds can result in various molecular and cellular effects, depending on the specific targets and pathways they interact with .
Environmental factors, such as pH, temperature, and the presence of other compounds, can influence the action, efficacy, and stability of benzothiazole compounds .
properties
IUPAC Name |
3-(1,3-benzothiazol-2-yl)-2,3-dihydroxypropanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO4S/c12-7(8(13)10(14)15)9-11-5-3-1-2-4-6(5)16-9/h1-4,7-8,12-13H,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSSZVQDQXRRRSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C(C(C(=O)O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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